4-Bromo-3-methylisoxazole
Overview
Description
4-Bromo-3-methylisoxazole (4-Br-3-Me-Isoxazole) is an organic compound that belongs to the isoxazole family of compounds. It is a colorless solid that is soluble in organic solvents. 4-Br-3-Me-Isoxazole has been studied extensively for its various applications in synthetic organic chemistry, pharmaceuticals, and materials science.
Scientific Research Applications
Synthesis of N-methylisoxazolin-5-ones and Structural Determination : It is utilized for obtaining N-methylisoxazolin-5-ones and determining their structures (Sarlo, Fabbrini, & Renzi, 1966).
Synthesizing Isoxazole Derivatives : It aids in synthesizing 4-aryl substituted isoxazoles and their analogues, including compounds like 4-hydroxy(phenyl)methyl and 4-benzoyl-3-ethoxy-5-methylisoxazole (Kromann, Sløk, Johansen, & Krogsgaard‐Larsen, 2001).
Agonist at AMPA Receptors : It functions as a potent agonist at the AMPA subtype of central excitatory amino acid receptors, relevant for physiological and pharmacological studies (Christensen et al., 1992).
Studying Tautomerism and Acidity : This compound is used in research focusing on the tautomerism and acidity of isoxazol-5-ones (Boulton & Katritzky, 1961).
Synthesis of Antibacterial s-Triazoles : It's employed in the synthesis of s-triazoles and their derivatives, which exhibit antibacterial activity (Hui et al., 2000).
Enantioselective Synthesis of Neuroexcitant Analogues : The compound is used for enantioselective synthesis of isoxazole-containing analogues of glutamic acid (Pajouhesh & Curry, 1998).
Precursor for Heterocycles Synthesis : It serves as a precursor in the synthesis of isoxazole-fused heterocycles (Roy, Rajaraman, & Batra, 2004).
Antitumor Activities : Derivatives of 4-Bromo-3-methylisoxazole show significant antitumor activities in various cancer cell lines (Das et al., 2015).
Immunological Activities : This compound demonstrates immunological activities in murine models, useful for studying the humoral immune response and delayed type hypersensitivity (Mączyński, Jezierska, Zimecki, & Ryng, 2003).
Anti-inflammatory Properties : It exhibits anti-inflammatory properties, making it useful in treating inflammation (Matson, 1990).
Safety and Hazards
The safety data sheet for a similar compound, Methyl 4-bromobenzoate, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, wash skin thoroughly after handling, and use only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It binds to biological targets based on their chemical diversity .
Mode of Action
Nevertheless, the most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole . Two predicted mechanisms have been reported for the 1,3-dipolar cycloaddition reaction .
Biochemical Pathways
Functionalized isoxazole scaffolds show different biological activities such as anticancer, potential hdac inhibitors, antioxidant, antibacterial, and antimicrobial activity .
Pharmacokinetics
The compound’s lipophilicity and water solubility, which can impact its bioavailability, are mentioned .
Result of Action
The cytotoxic effect of 3,4,5-trisubstituted isoxazoles and the effect of 3,4,5-trisubstituted isoxazoles on the interpretation of p21 waf-1, bax, and bcl-2 were observed .
Action Environment
The synthesis of isoxazoles often employs eco-friendly synthetic strategies .
properties
IUPAC Name |
4-bromo-3-methyl-1,2-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4BrNO/c1-3-4(5)2-7-6-3/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXUGSYBTPQHKQB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC=C1Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
101084-19-9 |
Source
|
| Record name | 4-bromo-3-methyl-1,2-oxazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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